5,5'-sulfonylbis[2-(1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione]

• IUPAC Name: 5-[1,3-dioxo-2-(1,3-thiazol-2-yl)isoindol-5-yl]sulfonyl-2-(1,3-thiazol-2-yl)isoindole-1,3-dione
• InChI: InChI=1S/C22H10N4O6S3/c27-17-13-3-1-11(9-15(13)19(29)25(17)21-23-5-7-33-21)35(31,32)12-2-4-14-16(10-12)20(30)26(18(14)28)22-24-6-8-34-22/h1-10H
• InChI Key: FJICAJVICPWUMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1S(=O)(=O)C3=CC4=C(C=C3)C(=O)N(C4=O)C5=NC=CS5)C(=O)N(C2=O)C6=NC=CS6
• Molecular Formula: C22H10N4O6S3
• Molecular Weight: 522.5 g/mol

Description

‘5,5’-sulfonylbis[2-(1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione]’ is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly known as ‘TBIS’ and is widely used in the synthesis of organic compounds.

Scientific Research Applications

TBIS has been widely used in scientific research due to its potential applications in various fields. It is commonly used as a building block in the synthesis of organic compounds, such as dyes, pigments, and pharmaceuticals. TBIS has also been used as a fluorescent probe for the detection of metal ions and as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of TBIS is not well understood. However, studies have shown that it can act as a nucleophile in organic reactions and can also form coordination complexes with metal ions. Additionally, TBIS has been shown to exhibit antioxidant and antimicrobial properties.
Biochemical and Physiological Effects:
TBIS has been shown to exhibit biochemical and physiological effects in various studies. It has been shown to have antioxidant properties, which can protect cells from oxidative stress. Additionally, TBIS has been shown to have antimicrobial properties, which can inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of TBIS is its ease of synthesis. It is a simple and efficient process that can be easily scaled up for large-scale production. Additionally, TBIS has a wide range of applications in various fields, making it a versatile compound for scientific research. However, one of the limitations of TBIS is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of TBIS in scientific research. One potential application is in the development of new organic compounds for use in pharmaceuticals and other industries. Additionally, TBIS could be used as a fluorescent probe for the detection of metal ions in biological systems. Further studies are needed to fully understand the mechanism of action of TBIS and its potential applications in various fields.
Conclusion:
In conclusion, ‘5,5’-sulfonylbis[2-(1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione]’ is a versatile compound that has gained significant attention in the field of scientific research. Its ease of synthesis and wide range of applications make it a valuable compound for use in various fields. Further studies are needed to fully understand the mechanism of action of TBIS and its potential applications in various fields.

Synthesis Methods

The synthesis of TBIS involves the reaction of 2-aminothiazole with phthalic anhydride in the presence of sulfuric acid. The resulting compound is then treated with sodium hydroxide to obtain the final product, TBIS. The synthesis of TBIS is a simple and efficient process that can be easily scaled up for large-scale production.